Cas no 89615-91-8 (1,2,3,4-Butanetetrol, 2-(hydroxymethyl)-)

• Product Name: 1,2,3,4-Butanetetrol, 2-(hydroxymethyl)-
• CAS No: 89615-91-8
• MF: C₅H₁₂O₅
• MW: 152.145782470703
• CID: 594725
• PubChem ID: 15927667
• Update Time: 2025-04-19

1,2,3,4-Butanetetrol, 2-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Butanetetrol, 2-(hydroxymethyl)-
• 2-(hydroxymethyl)butane-1,2,3,4-tetrol
• (3R)-Hydroxymethylbutane-1,2,3,4-tetrol
• CHEBI:48310
• Apiitol
• DTXSID30579714
• Q27121135
• L-2-(Hydroxymethyl)-1,2,3,4-butanetetrol
• 89615-91-8
• (+)-(3R)-Hydroxymethylbutane-1,2,3,4-tetrol

• Inchi： 1S/C5H12O5/c6-1-4(9)5(10,2-7)3-8/h4,6-10H,1-3H2
• InChI Key： SDXWEZQDLHNYFR-UHFFFAOYSA-N
• SMILES： OC(CO)(CO)C(CO)O

Computed Properties

• Exact Mass: 152.06847348g/mol
• Monoisotopic Mass: 152.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 90
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar alcohols